Cas no 866844-35-1 (3-(benzenesulfonyl)-4-4-(2,5-dimethylphenyl)piperazin-1-yl-6-fluoroquinoline)

• Product Name: 3-(benzenesulfonyl)-4-4-(2,5-dimethylphenyl)piperazin-1-yl-6-fluoroquinoline
• CAS No: 866844-35-1
• MF: C₂₇H₂₆FN₃O₂S
• MW: 475.577648639679
• CID: 6467265
• Update Time: 2025-05-19

3-(benzenesulfonyl)-4-4-(2,5-dimethylphenyl)piperazin-1-yl-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4-4-(2,5-dimethylphenyl)piperazin-1-yl-6-fluoroquinoline
• 3-(benzenesulfonyl)-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinoline

• Inchi： 1S/C27H26FN3O2S/c1-19-8-9-20(2)25(16-19)30-12-14-31(15-13-30)27-23-17-21(28)10-11-24(23)29-18-26(27)34(32,33)22-6-4-3-5-7-22/h3-11,16-18H,12-15H2,1-2H3
• InChI Key： QQNJYMJDBMZSAI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(N2CCN(C3=CC(C)=CC=C3C)CC2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(benzenesulfonyl)-4-4-(2,5-dimethylphenyl)piperazin-1-yl-6-fluoroquinoline

Comprehensive Overview of 3-(Benzenesulfonyl)-4-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-6-fluoroquinoline (CAS No. 866844-35-1)

The compound 3-(benzenesulfonyl)-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinoline (CAS No. 866844-35-1) is a sophisticated quinoline derivative with a unique structural framework. Its molecular architecture combines a benzenesulfonyl group, a piperazine ring substituted with a 2,5-dimethylphenyl moiety, and a fluoroquinoline core. This combination of functional groups makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly for researchers exploring central nervous system (CNS) targets and receptor modulation.

In recent years, the scientific community has shown growing interest in fluoroquinoline derivatives due to their potential applications in neurological disorders and psychopharmacology. The presence of the piperazine moiety in this compound suggests possible interactions with dopamine receptors or serotonin receptors, which are hot topics in current neuropharmacology research. The 2,5-dimethylphenyl substitution further enhances its lipophilicity, potentially improving blood-brain barrier permeability—a critical factor for CNS-active compounds.

The benzenesulfonyl group in this molecule adds another layer of complexity, as sulfonyl-containing compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties. This structural feature aligns with current trends in drug design that emphasize molecular optimization for better drug-like properties. Researchers investigating structure-activity relationships (SAR) in heterocyclic compounds frequently search for such sophisticated scaffolds.

From a synthetic chemistry perspective, the preparation of 3-(benzenesulfonyl)-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinoline involves multiple steps of heterocyclic synthesis and selective functionalization. The fluoroquinoline core typically requires careful halogenation strategies, while the introduction of the piperazine ring demands precise nucleophilic substitution conditions. These synthetic challenges make it an interesting case study for organic synthesis methodologies.

In the context of current pharmaceutical research, this compound's structural features suggest potential utility in addressing modern healthcare challenges. The combination of fluorine substitution and piperazine incorporation mirrors strategies used in developing novel psychotropic agents, which are increasingly sought after for conditions like mood disorders and cognitive impairments. However, it's important to note that extensive biological evaluation would be necessary to confirm any therapeutic potential.

The physicochemical properties of CAS No. 866844-35-1 are influenced by its multiple aromatic systems and polar functional groups. The benzenesulfonyl moiety contributes to its molecular weight and polar surface area, factors that are crucial in drug design calculations. Computational chemists might be particularly interested in its molecular docking potential with various neurological targets, given the current emphasis on in silico drug discovery approaches.

Quality control and analytical characterization of this compound would typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. The presence of both fluorine and sulfur atoms in its structure makes 19F-NMR and elemental analysis particularly valuable for verification purposes. These analytical aspects are frequently searched by quality assurance specialists and process chemists working with complex pharmaceutical intermediates.

From a regulatory perspective, while 3-(benzenesulfonyl)-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinoline is not currently classified as a controlled substance, researchers should always comply with local regulations regarding chemical handling and laboratory safety. The compound's structural complexity suggests it should be handled with appropriate personal protective equipment (PPE) and under proper ventilation systems, as recommended for all fine chemicals in research settings.

In conclusion, CAS No. 866844-35-1 represents an intriguing example of modern medicinal chemistry design, combining multiple pharmacologically relevant features in one molecule. Its study contributes to the broader understanding of structure-activity relationships in heterocyclic drug discovery, particularly for neurologically active compounds. As research continues to explore novel approaches to CNS disorders, compounds with such sophisticated architectures will likely remain at the forefront of pharmaceutical innovation.